1-Cyclohexyl-2-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethanol

• IUPAC Name: 1-cyclohexyl-2-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethanol
• InChI: InChI=1S/C14H21N5O/c1-10-7-13(19-14(18-10)16-9-17-19)15-8-12(20)11-5-3-2-4-6-11/h7,9,11-12,15,20H,2-6,8H2,1H3
• InChI Key: ZORJGHWMCWJJLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)NCC(C3CCCCC3)O
• Molecular Formula: C14H21N5O
• Molecular Weight: 275.35 g/mol

Description

1,2,4-Triazolo[1,5-a]pyrimidine (TZP) is one of the most studied and used isomers in medicinal chemistry. It’s been used in the synthesis of various compounds of interest in the preparation of antiviral agents.

Synthesis Analysis

The synthesis of similar compounds has been achieved using a Biginelli-like multicomponent reaction (MCR). This process involves the use of finely tunable conditions to regioselectively synthesize C-6 ester-substituted amino-TZP analogues, both in dihydro and oxidized forms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For instance, the use of mild acidic conditions is strongly directed toward the regioselective synthesis of 5-aryl-7-methyl C-6-substituted TZP analogues, while the use of neutral ionic liquids shifted the regioselectivity towards 7-aryl-5-methyl derivatives.

Mechanism of Action

The mechanism of action for similar compounds has been studied in the context of their antiviral activity against RNA viruses (influenza virus, flaviviruses, and SARS-CoV-2).

Future Directions

The future directions in the study of similar compounds involve the development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.